Cas no 2248273-80-3 (Tert-butyl 3-amino-2-bromopyridine-4-carboxylate)

• Product Name: Tert-butyl 3-amino-2-bromopyridine-4-carboxylate
• CAS No: 2248273-80-3
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 5976432
• PubChem ID: 137941791
• Update Time: 2025-10-29

Tert-butyl 3-amino-2-bromopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248273-80-3
• EN300-6508817
• Tert-butyl 3-amino-2-bromopyridine-4-carboxylate

• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)6-4-5-13-8(11)7(6)12/h4-5H,12H2,1-3H3
• InChI Key： DALUOPOZIZPAER-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 3-amino-2-bromopyridine-4-carboxylate

Introduction to Tert-butyl 3-amino-2-bromopyridine-4-carboxylate (CAS No: 2248273-80-3)

Tert-butyl 3-amino-2-bromopyridine-4-carboxylate (CAS No: 2248273-80-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a brominated pyridine core and an amino-substituted carboxylate group, makes it a valuable intermediate in the development of novel therapeutic agents.

The compound's primary significance lies in its utility as a building block for more complex molecules. The presence of both bromine and amino functional groups provides versatile reactivity, enabling its incorporation into diverse chemical frameworks. This flexibility is particularly advantageous in medicinal chemistry, where the ability to modify and functionalize molecular structures is essential for optimizing drug efficacy and selectivity.

In recent years, the demand for high-quality intermediates like Tert-butyl 3-amino-2-bromopyridine-4-carboxylate has surged due to advancements in drug discovery technologies. The compound's application in synthesizing kinase inhibitors, antiviral agents, and other therapeutic compounds underscores its importance in modern pharmaceutical research. For instance, studies have demonstrated its role in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

The synthesis of Tert-butyl 3-amino-2-bromopyridine-4-carboxylate involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The bromination step at the 2-position of the pyridine ring followed by carboxylation at the 4-position introduces the key functional groups necessary for further derivatization. These synthetic strategies are often employed in multi-step reactions where precision and yield optimization are critical.

One of the most compelling aspects of this compound is its potential in developing next-generation pharmaceuticals. Researchers have leveraged its structural features to create novel analogs with enhanced pharmacological properties. For example, modifications to the tert-butyl ester group can lead to improved solubility and metabolic stability, while alterations to the amino group can fine-tune binding interactions with biological targets. Such modifications are essential for advancing drug candidates through preclinical and clinical trials.

The compound's role in computational chemistry and molecular modeling is also noteworthy. Its well-characterized structure allows researchers to use it as a reference point for predicting binding affinities and interactions with biological macromolecules. This capability is particularly valuable in virtual screening campaigns, where large libraries of compounds are evaluated computationally to identify promising drug candidates.

Quality control and analytical methods are paramount when working with Tert-butyl 3-amino-2-bromopyridine-4-carboxylate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These analytical tools provide critical data that supports the compound's use in sensitive applications like pharmaceutical manufacturing.

The future prospects of Tert-butyl 3-amino-2-bromopyridine-4-carboxylate are promising, given its versatility and growing applications. As research continues to uncover new therapeutic targets and challenges, compounds like this will remain indispensable tools for chemists and pharmacologists. Collaborative efforts between academia and industry will likely drive further innovation, leveraging this intermediate to address unmet medical needs.

In conclusion, Tert-butyl 3-amino-2-bromopyridine-4-carboxylate (CAS No: 2248273-80-3) stands out as a pivotal compound in modern chemical biology. Its unique structural attributes and synthetic adaptability make it a cornerstone in the development of innovative pharmaceuticals. As scientific understanding progresses, this compound will continue to play a vital role in advancing therapeutic solutions across multiple disease areas.